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Proper Disposal Procedures for RV-1729

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RV-1729

Cat. No.: B610608

Essential Safety and Logistical Information for Laboratory Personnel

RV-1729 is a potent and selective PI3Kd inhibitor intended for laboratory research use.[1] Due
to its classification—harmful if swallowed and very toxic to aquatic life with long-lasting effects
—strict adherence to proper disposal protocols is essential to ensure personnel safety and
environmental protection.[2] This document provides detailed, step-by-step guidance for the
safe handling and disposal of RV-1729.

Chemical and Safety Profile

Before handling, it is crucial to be familiar with the properties and hazards associated with RV-
1729.

Chemical Identification:

e Synonyms: RV1729, RV 1729[2]

e Formula: C39H39CINsOs[1][2]

e Molecular Weight: 735.242[1][2]

« CAS Number: 1293915-42-0[1][2][3]
Hazard Classification (GHS):

o Acute toxicity, Oral (Category 4)[2]
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» Acute aquatic toxicity (Category 1)[2]
« Chronic aquatic toxicity (Category 1)[2]

Personal Protective Equipment (PPE) and Handling

Proper personal protective equipment is mandatory when handling RV-1729 to prevent
exposure.

» Engineering Controls: Use only in areas with appropriate exhaust ventilation, such as a
chemical fume hood. Ensure an accessible safety shower and eye wash station are nearby.

[2]
o Eye Protection: Wear safety goggles with side-shields.[2]
» Hand Protection: Use protective gloves.[2]
» Skin and Body Protection: Wear impervious clothing to protect the skin.[2]

o Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or
aerosols.[2]

Quantitative Data for Disposal

The following table summarizes key quantitative parameters for the safe disposal of RV-1729
waste.
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Parameter

Guideline

Notes

Waste Classification

Hazardous Chemical Waste

Due to acute and chronic

aqguatic toxicity.[2]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.[2]

Avoid mixing RV-1729 waste
with these materials to prevent

hazardous reactions.

Storage Conditions

Keep container tightly sealed
in a cool, well-ventilated area.
Store at -20°C (powder) or
-80°C (in solvent).[2]

Proper storage is crucial to
maintain stability and prevent
degradation into unknown

hazardous byproducts.

Spill Response

Collect spillage. Avoid release

to the environment.[2]

Follow specific spill cleanup
protocols. Do not allow the
product to enter drains, water

courses, or the soil.[2]

Experimental Protocol: Decontamination of Small

Spills

This protocol details the methodology for cleaning and decontaminating a small spill of RV-

1729 powder (less than 100 mg) on a laboratory surface.

Materials:

o Personal Protective Equipment (as specified in Section 2)

o Adsorbent material (e.g., vermiculite, sand)

e Two sealable, labeled hazardous waste bags

¢ Decontaminating solution: 1 M Sodium Hydroxide (NaOH)

e pH indicator strips

e 70% Ethanol solution
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¢ \Waste container for contaminated PPE
Procedure:

o Secure the Area: Restrict access to the spill area. Ensure the chemical fume hood is
operational.

o Contain the Spill: Gently cover the spill with an adsorbent material to prevent the powder
from becoming airborne.

o Collect the Waste: Carefully scoop the mixture of adsorbent and RV-1729 into the first
hazardous waste bag. Seal the bag.

» First Decontamination: Wet a paper towel with the 1 M NaOH solution and wipe the spill
area. Place the used paper towel into the same hazardous waste bag.

o Neutralization Check: Use a fresh paper towel wetted with deionized water to wipe the area
again. Test the pH of this paper towel with an indicator strip to ensure the area is neutralized
(pH ~7). If the area is still basic, repeat the water wipe.

e Second Decontamination: Wipe the area with 70% ethanol to remove any residual organic
traces. Place the used paper towel in the hazardous waste bag.

» Final Packaging: Place the first sealed waste bag into a second hazardous waste bag and
seal it.

o Dispose of PPE: Remove and dispose of all contaminated PPE in a designated waste
container.

» Final Disposal: Dispose of the sealed hazardous waste bag according to your institution's
approved waste disposal plant procedures.[2]

Visualization of Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of RV-1729
waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b610608?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC21596.html
https://www.benchchem.com/product/b610608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste Identification

RV-1729 Waste Generated

Determine Waste Type

Is the waste...
- Unused/Expired Pure Compound?

- Contaminated Labware?
- Aqueous Solution?

Pure Compound Contaminated Labware Aqueous Solution

Disposal Path
Y
Package in original or Decontaminate labware if possible. Collect in a dedicated,
clearly labeled container. Otherwise, dispose as labeled Hazardous Aqueous
Follow Hazardous Waste Protocol. Solid Hazardous Waste. Waste container.

Arrange for pickup by
Environmental Health & Safety.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of RV-1729 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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